Cas no 138841-17-5 (3-{2-[(2',4'-difluorobiphenyl-4-yl)oxy]ethyl}-2-methylquinazolin-4(3H)-one)

• Product Name: 3-{2-[(2',4'-difluorobiphenyl-4-yl)oxy]ethyl}-2-methylquinazolin-4(3H)-one
• CAS No: 138841-17-5
• MF: C₂₃H₁₈F₂N₂O₂
• MW: 392.398032665253
• CID: 1256035
• PubChem ID: 64009
• Update Time: 2025-04-20

3-{2-[(2',4'-difluorobiphenyl-4-yl)oxy]ethyl}-2-methylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-[(2',4'-difluorobiphenyl-4-yl)oxy]ethyl}-2-methylquinazolin-4(3H)-one
• 4(3H)-Quinazolinone, 3-(2-(2',4'-difluoro(1,1'-biphenyl)-4-yloxy)ethyl)-2-methyl-
• 3-[2-[4-(2,4-difluorophenyl)phenoxy]ethyl]-2-methylquinazolin-4-one
• 4(3H)-Quinazolinone, 3-(2-(2',4'-difluoro(1,1'-biphenyl)-4-yloxy)ethyl)-2-methyl-
• DTXSID80160818
• 138841-17-5
• BRN 5358409
• 3-(2-(2',4'-Difluoro(1,1'-biphenyl)-4-yloxy)ethyl)-2-methyl-4(3H)-quinazolinone

• Inchi： 1S/C23H18F2N2O2/c1-15-26-22-5-3-2-4-20(22)23(28)27(15)12-13-29-18-9-6-16(7-10-18)19-11-8-17(24)14-21(19)25/h2-11,14H,12-13H2,1H3
• InChI Key： CMDAIRMLIJUPHR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(=CC=1)OCCN1C(C2C=CC=CC=2N=C1C)=O)F

Computed Properties

• Exact Mass: 392.13374
• Monoisotopic Mass: 392.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.9